Cas no 429639-61-2 (N-Benzyl-N-ethylpiperidine-4-carboxamide)

• Product Name: N-Benzyl-N-ethylpiperidine-4-carboxamide
• CAS No: 429639-61-2
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• MDL: MFCD03137452
• CID: 1085923
• PubChem ID: 329775796
• Update Time: 2025-04-20

N-Benzyl-N-ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-ethylpiperidine-4-carboxamide
• AC1L94FR
• AG-F-52470
• Ambcb6578538
• CTK4I6834
• MolPort-003-185-658
• STK006636
• SureCN8791707
• 429639-61-2
• MFCD03137452
• CHEMBL4572323
• N-Benzyl-N-ethylpiperidine-4-carboxamide, AldrichCPR
• AKOS009257629
• SCHEMBL8791707
• SB43348
• DTXSID70328647
• Cambridge id 6578538
• BS-37879

• MDL： MFCD03137452
• Inchi： 1S/C15H22N2O/c1-2-17(12-13-6-4-3-5-7-13)15(18)14-8-10-16-11-9-14/h3-7,14,16H,2,8-12H2,1H3
• InChI Key： YGSADUQWAHCUDV-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.173
• Monoisotopic Mass: 246.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.049g/cm3
• Boiling Point: 408.1ºC at 760 mmHg
• Flash Point: 200.6ºC
• Refractive Index: 1.535
• LogP: 2.36350

N-Benzyl-N-ethylpiperidine-4-carboxamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：